Cas no 597-76-2 (3-Ethyl-3-hexanol)

• Product Name: 3-Ethyl-3-hexanol
• CAS No: 597-76-2
• Molecular Formula: C₈H₁₈O
• Molecular Weight: 130.22792
• MDL: MFCD00039616
• CID: 82650
• PubChem ID: 69008

3-Ethyl-3-hexanol Properties

Names and Identifiers

• 3-Ethyl-3-hexanol
• 3-ethylhexan-3-ol
• UNII-TP5DX5CP9C
• TP5DX5CP9C
• FT-0632485
• 597-76-2
• EINECS 209-908-3
• NSC28044
• 1,1-Diethyl-1-butanol
• NS00034237
• 3-ethyl-hexan-3-ol
• 1,1-Diethylbutanol
• DTXSID60208409
• NSC 28044
• AKOS009158809
• SCHEMBL191751
• MFCD00039616
• WNDLTOTUHMHNOC-UHFFFAOYSA-N
• NSC-28044
• 3-Hexanol, 3-ethyl-
• G77543
• DB-053459

• MDL： MFCD00039616
• InChIKey： WNDLTOTUHMHNOC-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H18O/c1-4-7-8(9,5-2)6-3/h9H,4-7H2,1-3H3
• SMILES： CCCC(CC)(CC)O

Computed Properties

• Exact Mass: 130.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 130.135765193g/mol
• Heavy Atom Count: 9
• Complexity: 65
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 2.33760
• PSA: 20.23000
• Refractive Index: 1.4250
• Boiling Point: 160.1°C
• Melting Point: -61.15°C (estimate)
• Color/Form: Not available
• Solubility: Not available
• Density: 0.83